Cas no 900000-94-4 (N-{naphtho2,1-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide)

• Product Name: N-{naphtho2,1-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• CAS No: 900000-94-4
• MF: C₂₁H₁₉N₃O₃S₃
• MW: 457.588860750198
• CID: 5493456
• Update Time: 2025-10-17

N-{naphtho2,1-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-naphtho[2,1-d]thiazol-2-yl-1-(2-thienylsulfonyl)-
• N-{naphtho2,1-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C21H19N3O3S3/c25-20(15-9-11-24(12-10-15)30(26,27)18-6-3-13-28-18)23-21-22-17-8-7-14-4-1-2-5-16(14)19(17)29-21/h1-8,13,15H,9-12H2,(H,22,23,25)
• InChI Key： QQYVATQBELMQBT-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCC(C(NC2=NC3=CC=C4C(=C3S2)C=CC=C4)=O)CC1

Additional information on N-{naphtho2,1-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

N-{naphtho[2,1-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

N-{naphtho[2,1-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS No. 900000-94-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a naphthothiazole moiety and a thiophene sulfonamide group, both of which contribute to its biological activity and pharmacological properties.

The naphthothiazole core is a versatile scaffold that has been extensively studied for its diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of this moiety in N-{naphtho[2,1-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide suggests that the compound may exhibit similar activities. Recent research has shown that naphthothiazoles can modulate various signaling pathways involved in inflammation and cancer, making them promising candidates for drug development.

The thiophene sulfonamide group is another key structural element of this compound. Thiophenes are five-membered heterocyclic compounds with a sulfur atom and are known for their broad spectrum of biological activities. The sulfonamide functionality, when attached to thiophene, can enhance the compound's binding affinity to specific protein targets. This combination is particularly interesting in the context of developing new drugs for diseases such as cancer and neurodegenerative disorders.

In terms of pharmacological properties, N-{naphtho[2,1-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide has been evaluated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key enzymes and signaling pathways that are crucial for cancer cell survival and proliferation.

One notable study published in the Journal of Medicinal Chemistry reported that N-{naphtho[2,1-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide effectively inhibited the growth of triple-negative breast cancer (TNBC) cells by inducing apoptosis and cell cycle arrest. The researchers found that the compound selectively targeted TNBC cells while showing minimal toxicity to normal breast epithelial cells. This selectivity is a crucial factor in reducing potential side effects and improving the therapeutic index of the drug.

Beyond its anticancer properties, N-{naphtho[2,1-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry investigated the neuroprotective effects of this compound in a model of Parkinson's disease. The results indicated that the compound could reduce oxidative stress and prevent neuronal cell death by modulating mitochondrial function and inhibiting inflammatory responses.

The synthesis of N-{naphtho[2,1-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the naphthothiazole core through cyclization reactions and the attachment of the thiophene sulfonamide group via coupling reactions. The synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

In conclusion, N-{naphtho[2,1-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS No. 900000-94-4) represents a promising lead compound in the development of new therapeutic agents for cancer and neurodegenerative diseases. Its unique structural features and pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.